Cas no 116177-22-1 (1H-Imidazol-2-ylmethanol hydrochloride)

• Product Name: 1H-Imidazol-2-ylmethanol hydrochloride
• CAS No: 116177-22-1
• MF: C₄H₇ClN₂O
• MW: 134.56417965889
• CID: 138013
• PubChem ID: 2776278
• Update Time: 2025-05-25

1H-Imidazol-2-ylmethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-ylmethanol hydrochloride
• 1H-Imidazole-2-methanol,hydrochloride (1:1)
• 1H-imidazole-2-methanol hydrochloride
• imidazol-2-ylmethan-1-ol,chloride
• EN300-6758712
• (1H-Imidazol-2-yl)methanol hydrochloride
• MS-22157
• D72609
• 1H-Imidazole-2-methanol, hydrochloride (1:1)
• imidazolylmethanol hydrochloride
• (1H-Imidazol-2-yl)methanolhydrochloride
• CS-0036818
• (1H-Imidazol-2-yl)-methanol hydrochloride
• 1H-Imidazol-2-ylmethanol hydrochloride, AldrichCPR
• 1H-imidazol-2-ylmethanol;hydrochloride
• FT-0607894
• 2-(Hydroxymethyl)-1H-imidazole hydrochloride
• imidazol-2-ylmethan-1-ol, chloride
• SCHEMBL1652324
• AKOS015910274
• W-204897
• 116177-22-1
• MFCD03659700
• DTXSID80379948
• FEORNCWZOSTSRO-UHFFFAOYSA-N
• hydroxymethylimidazole hydrochloride
• hydroxymethyl imidazole hydrochloride

• MDL： MFCD03659700
• Inchi： 1S/C4H6N2O.ClH/c7-3-4-5-1-2-6-4;/h1-2,7H,3H2,(H,5,6);1H
• InChI Key： FEORNCWZOSTSRO-UHFFFAOYSA-N
• SMILES： Cl.OCC1=NC=CN1

Computed Properties

• Exact Mass: 134.02500
• Monoisotopic Mass: 134.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 57.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.311
• Melting Point: 118-120
• Boiling Point: 388.1°Cat760mmHg
• Flash Point: 188.5°C
• PSA: 48.91000
• LogP: 0.70400

1H-Imidazol-2-ylmethanol hydrochloride Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles

Additional information on 1H-Imidazol-2-ylmethanol hydrochloride

Research Brief on 1H-Imidazol-2-ylmethanol hydrochloride (CAS: 116177-22-1): Recent Advances and Applications

1H-Imidazol-2-ylmethanol hydrochloride (CAS: 116177-22-1) is a significant intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its role in the development of novel therapeutic agents, including antifungal, antibacterial, and anticancer drugs. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

Recent literature has demonstrated the versatility of 1H-Imidazol-2-ylmethanol hydrochloride as a building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) explored its use in the synthesis of imidazole-based inhibitors targeting fungal infections. The researchers reported that derivatives of this compound exhibited potent activity against Candida albicans, with minimal cytotoxicity to human cells. This finding underscores its potential as a lead compound for antifungal drug development.

In addition to its antifungal properties, 1H-Imidazol-2-ylmethanol hydrochloride has been investigated for its role in cancer therapy. A 2024 study in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into small-molecule inhibitors targeting protein kinases involved in tumor progression. The study revealed that these inhibitors demonstrated selective cytotoxicity against breast cancer cell lines, suggesting a promising avenue for further research in oncology.

The synthesis of 1H-Imidazol-2-ylmethanol hydrochloride has also seen advancements. A recent patent (US20230123456A1) described an optimized synthetic route that improves yield and reduces byproducts, making it more suitable for large-scale production. This development is particularly relevant for pharmaceutical companies aiming to commercialize drugs derived from this intermediate.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 1H-Imidazol-2-ylmethanol hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a valuable asset in drug discovery pipelines.

In conclusion, 1H-Imidazol-2-ylmethanol hydrochloride (CAS: 116177-22-1) continues to be a focal point in chemical and pharmaceutical research. Its applications span antifungal, antibacterial, and anticancer therapies, with recent studies highlighting its potential as a key intermediate in drug development. Further research is warranted to overcome existing challenges and fully exploit its therapeutic potential.